Cas no 50728-08-0 (Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester)
![Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester structure](https://www.kuujia.com/scimg/cas/50728-08-0x500.png)
50728-08-0 structure
Product name:Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester
Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester
- 1-[ethoxy(2-ethylsulfanylethylsulfanyl)phosphoryl]propane
- DTXSID90560406
- 50728-08-0
- O-Ethyl S-[2-(ethylsulfanyl)ethyl] propylphosphonothioate
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- Inchi: InChI=1S/C9H21O2PS2/c1-4-7-12(10,11-5-2)14-9-8-13-6-3/h4-9H2,1-3H3
- InChI Key: ITELISRZYXCIFG-UHFFFAOYSA-N
- SMILES: CCCP(=O)(OCC)SCCSCC
Computed Properties
- Exact Mass: 256.07223
- Monoisotopic Mass: 256.07205925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 76.9Ų
Experimental Properties
- PSA: 26.3
Phosphonothioic acid, propyl-, O-ethyl S-[2-(ethylthio)ethyl] ester Related Literature
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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Junjun Su,Xin Wen,Weiping Chen,Yang Miao,Fenghong Li,Yue Wang New J. Chem., 2018,42, 5005-5013
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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5. Book reviews
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